Cas no 851951-74-1 (ethyl 3-(4-methoxyphenyl)-5-(2-methylbenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product Name: ethyl 3-(4-methoxyphenyl)-5-(2-methylbenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851951-74-1
• MF: C₂₄H₂₁N₃O₅S
• MW: 463.50564455986
• CID: 6237019
• PubChem ID: 4568667
• Update Time: 2025-07-14

ethyl 3-(4-methoxyphenyl)-5-(2-methylbenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(4-methoxyphenyl)-5-(2-methylbenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• 851951-74-1
• ethyl 3-(4-methoxyphenyl)-5-[(2-methylbenzoyl)amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• ethyl 3-(4-methoxyphenyl)-5-(2-methylbenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
• AB00670601-01
• AKOS024590432
• F0641-0672
• EU-0026520
• ethyl 3-(4-methoxyphenyl)-5-(2-methylbenzamido)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• Inchi： 1S/C24H21N3O5S/c1-4-32-24(30)20-18-13-33-22(25-21(28)17-8-6-5-7-14(17)2)19(18)23(29)27(26-20)15-9-11-16(31-3)12-10-15/h5-13H,4H2,1-3H3,(H,25,28)
• InChI Key： LBUZVZYXAVHZHA-UHFFFAOYSA-N
• SMILES： S1C=C2C(C(=O)OCC)=NN(C3C=CC(=CC=3)OC)C(C2=C1NC(C1C=CC=CC=1C)=O)=O

Computed Properties

• Exact Mass: 463.12019195g/mol
• Monoisotopic Mass: 463.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on ethyl 3-(4-methoxyphenyl)-5-(2-methylbenzamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Introduction to Ethyl 3-(4-methoxyphenyl)-5-(2-methylbenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851951-74-1)

Ethyl 3-(4-methoxyphenyl)-5-(2-methylbenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate, identified by its CAS number 851951-74-1, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thienopyridazine class, a heterocyclic structure that combines the functionalities of thiophene and pyridazine, making it a versatile scaffold for drug discovery.

The molecular structure of this compound features several key functional groups that contribute to its potential biological activity. The presence of an ethyl ester group at the carboxyl position suggests potential for further chemical modifications, such as hydrolysis or amidation, which can be exploited in drug development. Additionally, the 4-methoxyphenyl and 2-methylbenzamido substituents introduce aromatic rings with electron-donating and electron-withdrawing effects, respectively, which can influence the electronic properties and reactivity of the molecule.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such compounds with greater accuracy. The thienopyridazine core has been identified as a promising scaffold for developing novel therapeutic agents due to its ability to interact with various biological targets. For instance, studies have shown that derivatives of this class can exhibit inhibitory activity against enzymes and receptors involved in inflammatory pathways, making them potential candidates for treating conditions such as arthritis and cancer.

In vitro studies have demonstrated that Ethyl 3-(4-methoxyphenyl)-5-(2-methylbenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate exhibits moderate binding affinity to certain kinases and transcription factors. This suggests that it may interfere with signaling pathways that are aberrantly activated in disease states. The compound's ability to modulate these pathways could lead to the development of new therapeutic strategies targeting diseases with unmet medical needs.

The synthesis of this compound involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. The use of advanced synthetic techniques has allowed for the efficient preparation of complex heterocyclic structures like this one. Researchers have leveraged catalytic methods and transition-metal complexes to enhance reaction yields and selectivity, ensuring high-quality intermediates for subsequent functionalization.

One of the most compelling aspects of Ethyl 3-(4-methoxyphenyl)-5-(2-methylbenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate is its potential for further derivatization. By modifying specific functional groups or introducing new substituents, chemists can fine-tune its biological activity. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies aimed at optimizing potency, selectivity, and pharmacokinetic properties.

The compound's stability under various conditions has also been a focus of research. Studies have investigated its behavior in different solvents and at varying temperatures to ensure its suitability for both laboratory experiments and potential clinical applications. Understanding these physicochemical properties is crucial for formulating stable drug candidates that can withstand storage and transport conditions without degradation.

Ethical considerations are paramount in pharmaceutical research, particularly when dealing with compounds that may have therapeutic potential. Researchers adhere to stringent guidelines to ensure the safety and efficacy of new drugs throughout the development process. This includes rigorous preclinical testing to assess toxicity and pharmacological effects before human trials are conducted.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been used extensively to predict how Ethyl 3-(4-methoxyphenyl)-5-(2-methylbenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate interacts with biological targets such as enzymes and receptors. These simulations provide valuable insights into binding affinities and mechanisms of action, guiding experimental design and optimization efforts.

The integration of machine learning algorithms has further accelerated the drug discovery process by enabling high-throughput virtual screening of large libraries of compounds. This approach has identified several promising candidates for further investigation based on their predicted binding properties to disease-related targets. Ethyl 3-(4-methoxyphenyl)-5-(2-methylbenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate is one such example that has emerged from these computational studies as a potential lead compound.

In conclusion, Ethyl 3-(4-methoxyphenyl)-5-(2-methylbenzamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate represents a significant advancement in pharmaceutical chemistry due to its complex structure and potential biological activity. Its synthesis through advanced organic methodologies highlights the progress made in developing sophisticated heterocyclic compounds for drug discovery. With ongoing research exploring its pharmacological properties and synthetic modifications, this compound holds promise as a valuable tool in the development of novel therapeutic agents.